Cas no 22397-92-8 (4-phenylthian-4-ol)

• Product Name: 4-phenylthian-4-ol
• CAS No: 22397-92-8
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• MDL: MFCD25961231
• CID: 2836542
• PubChem ID: 13436479
• Update Time: 2025-04-21

4-phenylthian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-phenylthian-4-ol
• 22397-92-8
• DTXSID40540778
• SCHEMBL7945827
• 2H-Thiopyran-4-ol, tetrahydro-4-phenyl-
• 4-Phenyltetrahydro-2H-thiopyran-4-ol
• EN300-319811

• MDL： MFCD25961231
• Inchi： 1S/C11H14OS/c12-11(6-8-13-9-7-11)10-4-2-1-3-5-10/h1-5,12H,6-9H2
• InChI Key： VSRWPWSNMNQXGT-UHFFFAOYSA-N
• SMILES： S1CCC(C2C=CC=CC=2)(CC1)O

Computed Properties

• Exact Mass: 194.07653624Da
• Monoisotopic Mass: 194.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes